potassium (2-chloro-6-methylpyridin-3-yl)sulfanide
Overview
Description
Potassium (2-chloro-6-methylpyridin-3-yl)sulfanide (KMPS) is a synthetic compound that has been studied for its potential applications in scientific research and laboratory experiments. KMPS is a relatively new compound, and as such has been the subject of much research in recent years.
Mechanism of Action
Potassium (2-chloro-6-methylpyridin-3-yl)sulfanide acts as an inhibitor of AChE by binding to the active site of the enzyme and preventing it from breaking down acetylcholine. This inhibition of AChE leads to an increase in acetylcholine levels, which can then be studied to gain insight into the effects of acetylcholine on the nervous system.
Biochemical and Physiological Effects
potassium (2-chloro-6-methylpyridin-3-yl)sulfanide has been shown to have a number of biochemical and physiological effects. The most notable of these is its ability to inhibit AChE, as discussed above. Additionally, potassium (2-chloro-6-methylpyridin-3-yl)sulfanide has been shown to inhibit the enzyme monoamine oxidase (MAO), which is responsible for the breakdown of neurotransmitters such as dopamine and serotonin. Inhibition of MAO can lead to an increase in these neurotransmitters, which can then be studied to gain insight into their effects on the nervous system.
Advantages and Limitations for Lab Experiments
Potassium (2-chloro-6-methylpyridin-3-yl)sulfanide has a number of advantages for use in laboratory experiments. Firstly, it is relatively simple and quick to synthesize, making it easy to obtain in large quantities. Additionally, potassium (2-chloro-6-methylpyridin-3-yl)sulfanide is relatively stable, meaning it can be stored for long periods of time without losing its efficacy. Finally, potassium (2-chloro-6-methylpyridin-3-yl)sulfanide is a potent inhibitor of both AChE and MAO, making it a useful tool for studying the effects of these enzymes on the nervous system.
However, there are some limitations to using potassium (2-chloro-6-methylpyridin-3-yl)sulfanide in laboratory experiments. Firstly, potassium (2-chloro-6-methylpyridin-3-yl)sulfanide is not selective for either AChE or MAO, meaning it will inhibit both enzymes. Additionally, potassium (2-chloro-6-methylpyridin-3-yl)sulfanide is not water-soluble, making it difficult to use in aqueous solutions. Finally, potassium (2-chloro-6-methylpyridin-3-yl)sulfanide is not approved for use in humans, meaning it can only be used in laboratory experiments.
Future Directions
There are a number of potential future directions for the use of potassium (2-chloro-6-methylpyridin-3-yl)sulfanide in scientific research and laboratory experiments. Firstly, further research could be conducted into the mechanism of action of potassium (2-chloro-6-methylpyridin-3-yl)sulfanide, in order to better understand how it inhibits AChE and MAO. Additionally, potassium (2-chloro-6-methylpyridin-3-yl)sulfanide could be used in combination with other compounds to study the effects of multiple compounds on the nervous system. Finally, potassium (2-chloro-6-methylpyridin-3-yl)sulfanide could be used in combination with other compounds to study the effects of multiple compounds on the nervous system. Additionally, potassium (2-chloro-6-methylpyridin-3-yl)sulfanide could be used in combination with other compounds to create novel compounds with specific biochemical and physiological effects.
Synthesis Methods
The synthesis of potassium (2-chloro-6-methylpyridin-3-yl)sulfanide is achieved by a reaction between 2-chloro-6-methylpyridine and thioacetic acid. This reaction is typically carried out in aqueous solution at room temperature, and yields a product with a purity of greater than 90%. The reaction is relatively simple and can be completed in a short amount of time.
Scientific Research Applications
Potassium (2-chloro-6-methylpyridin-3-yl)sulfanide has been used in a number of scientific research applications, including as an inhibitor of acetylcholinesterase (AChE). AChE is an enzyme responsible for the breakdown of acetylcholine, a neurotransmitter that plays an important role in the nervous system. Inhibition of AChE can be used to study the effects of acetylcholine on the nervous system, and potassium (2-chloro-6-methylpyridin-3-yl)sulfanide has been used as an inhibitor of AChE in a number of studies.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for potassium (2-chloro-6-methylpyridin-3-yl)sulfanide involves the reaction of 2-chloro-6-methylpyridine-3-thiol with potassium hydroxide in a solvent.", "Starting Materials": [ "2-chloro-6-methylpyridine-3-thiol", "Potassium hydroxide", "Solvent (e.g. ethanol)" ], "Reaction": [ "Dissolve 2-chloro-6-methylpyridine-3-thiol in the solvent", "Add potassium hydroxide to the solution and stir", "Heat the mixture to reflux for several hours", "Cool the mixture and filter the precipitate", "Wash the precipitate with water and dry", "Recrystallize the product from a suitable solvent to obtain pure potassium (2-chloro-6-methylpyridin-3-yl)sulfanide" ] } | |
CAS RN |
2680534-47-6 |
Product Name |
potassium (2-chloro-6-methylpyridin-3-yl)sulfanide |
Molecular Formula |
C6H5ClKNS |
Molecular Weight |
197.7 |
Purity |
92 |
Origin of Product |
United States |
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